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Compound of Interest

Compound Name: 1,2-Cyclooctanediol

Cat. No.: B1606509

Essential Safety and Handling Guide for 1,2-
Cyclooctanediol

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1,2-Cyclooctanediol in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe handling and
minimize exposure risks.

Hazard Identification and Classification

1,2-Cyclooctanediol is a combustible solid that poses several health risks. Understanding
these hazards is the first step toward safe handling. The substance is classified with the signal
word "Danger” and is associated with the following hazards[1]:

e H315: Causes skin irritation.
o H318: Causes serious eye damage.
» H335: May cause respiratory irritation.

GHS Hazard Pictograms:
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Pictogram Hazard Class
lwialt text Corrosion
lwialt text Irritant

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 1,2-Cyclooctanediol

to prevent exposure[2][3]:

Protection Type

Recommended Equipment  Specifications

Eye/Face Protection

Must conform to OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or
European Standard EN166.[2]

Safety Goggles or Eyeshields

Skin Protection

Wear appropriate protective
Chemical-resistant Gloves gloves to prevent skin

exposure.[2]

Lab Coat/Protective Clothing

Wear appropriate protective
clothing to prevent skin

exposure.[2]

Respiratory Protection

N95 Dust Mask (US) or Recommended for all

equivalent handling.

Full-face Respirator

Use if exposure limits are
exceeded or if irritation or other

symptoms are experienced.[3]

Safe Handling and Operational Plan

Adherence to proper handling procedures is critical to minimize the risk of exposure and

accidents.
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Workflow for Handling 1,2-Cyclooctanediol:

Preparation

Don appropriate PPE

;

Ensure proper ventilation (Fume Hood)

;

Verify eyewash and safety shower access

Proceed to handling

Handling

Weigh 1,2-Cyclooctanediol

;

Transfer to reaction vessel

fter experiment

Cleanup & Disposal

Decontaminate work surfaces

;

Dispose of waste in labeled container

:

Remove PPE

;

Wash hands thoroughly

Click to download full resolution via product page
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Caption: Workflow for safe handling of 1,2-Cyclooctanediol.
Procedural Steps:

o Engineering Controls: Always handle 1,2-Cyclooctanediol in a well-ventilated area. A
chemical fume hood is recommended to control exposure.[2] Facilities must be equipped
with an eyewash station and a safety shower.[2]

e Preventing Contamination: Avoid generating dust.[2] Keep the container tightly closed when
not in use.

e Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[2] Do not
eat, drink, or smoke in the laboratory.

» Clothing: Remove contaminated clothing and wash it before reuse.[2]

First Aid Measures

In case of exposure, immediate action is crucial.
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Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[2]

Skin Contact

Get medical aid. Flush skin with plenty of water
for at least 15 minutes while removing

contaminated clothing and shoes.[2]

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

Inhalation
breathing is difficult, give oxygen. Get medical
aid.[2]
Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth and drink
Ingestion 2-4 cupfuls of milk or water. Never give anything

by mouth to an unconscious person. Get

medical aid.[2]

Accidental Release and Disposal Plan

Proper containment and disposal are necessary to prevent environmental contamination and

further exposure.

Spill Response:

container.[2] Avoid generating dust.

Disposal:

Ventilate: Ensure adequate ventilation.

Evacuate: Evacuate unnecessary personnel from the spill area.

Containment: Vacuum or sweep up the material and place it into a suitable, labeled disposal

Decontamination: Clean the spill area thoroughly.
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o Waste Classification: Chemical waste generators must determine if the discarded chemical is
classified as a hazardous waste according to the U.S. EPA guidelines in 40 CFR Parts 261.3.

[2]

e Regulatory Compliance: Always consult federal, state, and local hazardous waste
regulations to ensure complete and accurate classification and disposal.[2]

o Containers: Dispose of 1,2-Cyclooctanediol and any contaminated materials in a suitable,
closed container.[2][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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